Cas no 15794-69-1 (Benzenemethanol, 2-nitro-4,5-bis(phenylmethoxy)-)

• Product name: Benzenemethanol, 2-nitro-4,5-bis(phenylmethoxy)-
• CAS No: 15794-69-1
• MF: C₂₁H₁₉NO₅
• MW: 365.37926
• CID: 1335814
• PubChem ID: 71354012

Benzenemethanol, 2-nitro-4,5-bis(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-nitro-4,5-bis(phenylmethoxy)-
• [2-nitro-4,5-bis(phenylmethoxy)phenyl]methanol
• 15794-69-1
• DTXSID50778722
• [4,5-Bis(benzyloxy)-2-nitrophenyl]methanol

• Inchi： InChI=1S/C21H19NO5/c23-13-18-11-20(26-14-16-7-3-1-4-8-16)21(12-19(18)22(24)25)27-15-17-9-5-2-6-10-17/h1-12,23H,13-15H2
• InChI Key： MDFPUTQIVDXUHA-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC2=C(C=C(C(=C2)CO)[N+](=O)[O-])OCC3=CC=CC=C3

Computed Properties

• Exact Mass: 365.12637
• Monoisotopic Mass: 365.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• PSA: 81.83